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Compound of Interest

Compound Name: Acid red 42

Cat. No.: B15557048

For laboratory professionals engaged in innovative research and development, ensuring a safe
and efficient work environment is paramount. This guide provides essential, immediate safety
and logistical information for the handling of Acid Red 42 (CAS No. 6245-60-9), a single azo
class dye. Adherence to these protocols is critical for minimizing risks and ensuring the integrity
of your experimental work.

Essential Safety & Handling Information
Chemical Identification and Properties:

A summary of the key physical and chemical properties of Acid Red 42 is provided below to
inform safe handling and storage procedures.
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Property Value Reference
CAS Number 6245-60-9 [1]
C.I. Number 17070 [1]
Molecular Formula C22H16N3NaOeS:2 [1]
Molecular Weight 505.5 g/mol [1]
Appearance Blue-ray red solid [1]

Soluble in water (red solution),
Solubility Soluble in ethanol (purplish- [1]

red solution)

Hazard Identification and Precautionary Measures:

While a comprehensive Safety Data Sheet (SDS) for Acid Red 42 is not publicly available,
based on the general properties of acid dyes and azo compounds, the following hazards
should be considered. It is imperative to handle this substance with care, assuming it may
cause skin and eye irritation.

Personal Protective Equipment (PPE):

A multi-layered approach to personal protection is essential to prevent exposure.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


http://www.worlddyevariety.com/acid-dyes/acid-red-42.html
http://www.worlddyevariety.com/acid-dyes/acid-red-42.html
http://www.worlddyevariety.com/acid-dyes/acid-red-42.html
http://www.worlddyevariety.com/acid-dyes/acid-red-42.html
http://www.worlddyevariety.com/acid-dyes/acid-red-42.html
http://www.worlddyevariety.com/acid-dyes/acid-red-42.html
https://www.benchchem.com/product/b15557048?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557048?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

PPE Category Specification Rationale

) Chemical safety goggles and a  Protects against splashes and
Eye Protection ) ] )
face shield. airborne particles.

) Chemical-resistant gloves ) ]
Hand Protection o Prevents direct skin contact.
(e.g., nitrile, neoprene).

Laboratory coat, long-sleeved
] clothing, and closed-toe shoes. o ]
Body Protection Minimizes skin exposure.
An apron or coveralls may be

necessary for larger quantities.

Use in a well-ventilated area. A
) ) NIOSH-approved respirator Prevents inhalation of
Respiratory Protection ) ) ) ]
may be required if dust or potentially harmful particles.

aerosols are generated.

Procedural Guidance: From Receipt to Disposal

A systematic workflow is critical for the safe handling of Acid Red 42. The following diagram
outlines the key procedural steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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